![molecular formula C12H21Cl2N3 B2550998 4-Ethyl-6-methyl-2-piperidin-4-ylpyrimidine;dihydrochloride CAS No. 2460757-25-7](/img/structure/B2550998.png)
4-Ethyl-6-methyl-2-piperidin-4-ylpyrimidine;dihydrochloride
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Overview
Description
4-Ethyl-6-methyl-2-piperidin-4-ylpyrimidine;dihydrochloride is a useful research compound. Its molecular formula is C12H21Cl2N3 and its molecular weight is 278.22. The purity is usually 95%.
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Scientific Research Applications
Quantum Chemical and Molecular Dynamics Simulations
A study explored the adsorption and corrosion inhibition properties of piperidine derivatives on iron corrosion. Quantum chemical calculations and molecular dynamics simulations revealed that these compounds effectively inhibit corrosion, with specific derivatives showing higher binding energies on metal surfaces. This suggests potential applications in corrosion prevention technologies (Kaya et al., 2016).
Pharmacological Screening
Another research synthesized a series of piperazinopyrimidines, revealing their antiemetic, tranquilizing, analgesic, antiserotonin, and musculotropic-spasmolytic properties. Two compounds demonstrated significant antiemetic activity, highlighting potential in clinical investigations for treating nausea (Mattioda et al., 1975).
Hydrogen-Bonded Structures
Investigations into the salt-type adduct formed between amino methyl nitrosopyrimidine and piperidine showcased a complex hydrogen-bonded sheet structure, revealing insights into the molecular interactions and crystal packing patterns of pyrimidine derivatives (Orozco et al., 2009).
Nonlinear Optical Properties
A study on thiopyrimidine derivatives, including phenyl pyrimidine compounds, utilized DFT calculations to explore their structural parameters, electronic properties, and nonlinear optical (NLO) characteristics. The findings indicate promising applications of these compounds in medicine and NLO fields, with certain derivatives showing considerable NLO activity suitable for optoelectronic applications (Hussain et al., 2020).
Safety and Hazards
Future Directions
Properties
IUPAC Name |
4-ethyl-6-methyl-2-piperidin-4-ylpyrimidine;dihydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H19N3.2ClH/c1-3-11-8-9(2)14-12(15-11)10-4-6-13-7-5-10;;/h8,10,13H,3-7H2,1-2H3;2*1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RNOQQYYWSPFGAC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NC(=NC(=C1)C)C2CCNCC2.Cl.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H21Cl2N3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
278.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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